Stat3-IN-30

• Molecular Formula: C36H30F8N2O6S
• Molecular Weight: 770.7 g/mol
• InChI: InChI=1S/C36H30F8N2O6S/c37-30-27(31(38)33(40)34(41)32(30)39)18-45(53(51,52)25-13-10-23(11-14-25)36(42,43)44)19-29(48)46(24-12-15-26(35(49)50)28(47)16-24)17-20-6-8-22(9-7-20)21-4-2-1-3-5-21/h6-16,21,47H,1-5,17-19H2,(H,49,50)
• InChIKey: TUASQDVQXOJGIE-UHFFFAOYSA-N

Stat3-IN-30: STAT3 SH2 Inhibitor for TKI-Resistant CML

Stat3-IN-30 (synonym: BP-5-087, compound 9c; CAS: 1803281-30-2) is a synthetic small-molecule inhibitor that targets the Src Homology 2 (SH2) domain of Signal Transducer and Activator of Transcription 3 (STAT3) [1]. It was developed through a combination of synthetic chemistry, molecular dynamics-guided rational design, and high-throughput screening to overcome BCR-ABL1 kinase-independent tyrosine kinase inhibitor (TKI) resistance in chronic myeloid leukemia (CML) [1]. The compound has a molecular weight of 770.69 g/mol and is characterized by its polyfluorinated aromatic sulfonamide scaffold . Its primary mechanism involves steric blockade of STAT3's phosphotyrosine-peptide interaction pocket, preventing STAT3 phosphorylation at Tyr705 and subsequent nuclear transactivation [1].

1

STAT3 SH2 domain engagement Reported target engagement via phosphotyrosine pocket blockade; resolved binding epitope by HDX-MS.

2

TKI-resistant CML model system Validated in BCR-ABL1 kinase-independent TKI-resistant CML primary cells and progenitor assays.

3

Primary cell validation context Functional ex vivo data in primary patient samples; supports pathway-dependency studies in Philadelphia chromosome-positive leukemias.

• [1] Eiring AM, Page BDG, Kraft IL, et al. Combined STAT3 and BCR-ABL1 inhibition induces synthetic lethality in therapy-resistant chronic myeloid leukemia. Leukemia. 2015;29(3):586-597. doi:10.1038/leu.2014.245. View Source

Why Stat3-IN-30 Is Irreplaceable in TKI-Resistant CML Models

Substituting Stat3-IN-30 with other STAT3 inhibitors such as Stattic, S3I-201, or earlier-generation SH2 domain ligands introduces significant risk of divergent biological outcomes. These compounds differ substantially in their binding modes, cellular potency, and—critically—in their functional validation in the specific context of BCR-ABL1 kinase-independent TKI resistance. Stat3-IN-30 (BP-5-087) was explicitly optimized and validated in primary CML patient cells harboring TKI resistance without BCR-ABL1 kinase domain mutations, a disease context where generic STAT3 inhibition is insufficient to restore drug sensitivity [1]. Its binding epitope on the STAT3 SH2 domain was resolved via hydrogen-deuterium exchange mass spectrometry, providing a level of target engagement characterization absent for many commercial STAT3 inhibitors [2]. Furthermore, structural analogs within the same salicylic acid-based series (e.g., SH-4-54, BP-1-102) exhibit widely divergent cellular IC50 values and LogP profiles, meaning even minor scaffold modifications translate into large potency shifts [3]. These factors make interchanging Stat3-IN-30 with an unvalidated alternative a high-risk procurement decision for researchers studying TKI resistance or STAT3-dependent myeloid malignancies.

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Binding mode mismatch Generic STAT3 inhibitors (e.g., Stattic, S3I-201) may not share the defined SH2 domain engagement mechanism; target engagement profile may differ substantially.

!

Disease-model validation gap Many commercial STAT3 inhibitors lack primary TKI-resistant CML cell validation; functional outcomes in this specific resistance context may not transfer.

!

SAR sensitivity in salicylic acid series Minor scaffold changes (e.g., SH-4-54, BP-1-102) produce large shifts in cellular potency and LogP; direct substitution with unvalidated analogs risks divergent biological results.

• [1] Eiring AM, Page BDG, Kraft IL, et al. Combined STAT3 and BCR-ABL1 inhibition induces synthetic lethality in therapy-resistant chronic myeloid leukemia. Leukemia. 2015;29(3):586-597. doi:10.1038/leu.2014.245. View Source
• [2] Eiring AM, Page BDG, Kraft IL, et al. Design, Optimization, and Pre-Clinical Evaluation of Direct, Mechanism-Based STAT3 Inhibitors for Treating Myeloid Disorders. Blood. 2014;124(21):4816. doi:10.1182/blood.V124.21.4816.4816. View Source
• [3] Ali AM, Gómez-Biagi RF, Rosa DA, et al. Disarming an Electrophilic Warhead: Retaining Potency in Tyrosine Kinase Inhibitor (TKI)-Resistant CML Lines While Circumventing Pharmacokinetic Liabilities. ChemMedChem. 2016;11(8):850-861. doi:10.1002/cmdc.201600021. View Source

Stat3-IN-30: Head-to-Head Comparative Evidence

SH2 Domain Binding Affinity vs. BBI608

Stat3-IN-30 (BP-5-087) inhibits STAT3 binding to a phosphotyrosine peptide with an IC50 of 5.6 µM in a fluorescence polarization (FP) assay, establishing direct SH2 domain engagement [1]. In contrast, the clinical-stage STAT3 inhibitor BBI608 (Napabucasin), which has advanced to Phase III trials, was not developed as an SH2 domain binder and lacks a structurally characterized binding mode to the STAT3 protein [2]. For STAT3 SH2 domain-targeted experimental designs, Stat3-IN-30 offers a mechanistically defined binding epitope that has been precisely mapped via hydrogen-deuterium exchange mass spectrometry across 68 peptides representing 71% sequence coverage of STAT3, a level of target engagement characterization unavailable for BBI608 [3].

SH2 Domain Binding

Cross-study comparable

IC50 5.6 µM (FP assay)

vs. BBI608: no SH2 binding data; undefined STAT3 binding domain

Supports SH2 domain target engagement interpretation.

Binding epitope mapped via HDX-MS (68 peptides, 71% coverage); not available for BBI608.

Evidence Dimension	SH2 domain phosphotyrosine peptide competition binding (FP assay)
Target Compound Data	IC50 = 5.6 µM
Comparator Or Baseline	BBI608 (Napabucasin): no SH2 domain binding data available; mechanism primarily attributed to STAT3-driven gene transcription inhibition without defined binding domain
Quantified Difference	Not calculable (different mechanisms); Stat3-IN-30 has resolved binding epitope, BBI608 does not
Conditions	In vitro fluorescence polarization assay using recombinant STAT3 SH2 domain and phosphotyrosine peptide

Why This Matters

For projects requiring a mechanistically validated SH2 domain binder with a structurally resolved binding epitope, Stat3-IN-30 provides target engagement certainty that mechanism-ambiguous STAT3 inhibitors like BBI608 cannot offer.

• [1] Eiring AM, Page BDG, Kraft IL, et al. Combined STAT3 and BCR-ABL1 inhibition induces synthetic lethality in therapy-resistant chronic myeloid leukemia. Leukemia. 2015;29(3):586-597. doi:10.1038/leu.2014.245. View Source
• [2] Hubbard JM, Grothey A. Napabucasin: An Update on the First-in-Class Cancer Stemness Inhibitor. Drugs. 2017;77(10):1091-1103. doi:10.1007/s40265-017-0759-4. View Source
• [3] Eiring AM, Page BDG, Kraft IL, et al. Design, Optimization, and Pre-Clinical Evaluation of Direct, Mechanism-Based STAT3 Inhibitors for Treating Myeloid Disorders. Blood. 2014;124(21):4816. doi:10.1182/blood.V124.21.4816.4816. View Source

CML Cell Potency vs. SH-4-54 and SH-5-07

In a direct head-to-head comparison within the same salicylic acid-based STAT3 inhibitor series, Stat3-IN-30 (BP-5-087) exhibited an IC50 of 17.4 µM against the imatinib-resistant CML cell line AR230R, compared to 2.6 µM for SH-4-54 and 7.0 µM for SH-5-07 in an MTS cell viability assay [1]. While Stat3-IN-30 is less potent than these earlier leads in this specific viability assay, its molecular design prioritized selectivity and reduced off-target electrophilic reactivity—the 2,3,4,5,6-pentafluorophenyl substituent in Stat3-IN-30 was replaced with a 2-methylphenyl group in the optimized lead AM-1-124 to further reduce LogP while retaining STAT3 affinity [1]. This demonstrates that Stat3-IN-30 occupies a specific position in the SAR landscape distinct from both SH-4-54 and SH-5-07, which exhibit markedly different potency and calculated LogP values (Stat3-IN-30 cLogP: 5.75 vs. SH-4-54: 4.11 vs. SH-5-07: 3.57) [1].

CML Cell Potency

Direct head-to-head

IC50 17.4 µM (AR230R)

SH-4-54: 2.6 µM; SH-5-07: 7.0 µM (MTS assay)

Supports SAR reference compound context.

6.7-fold less potent than SH-4-54; designed for reduced off-target electrophilic reactivity.

Evidence Dimension	Cellular anti-proliferative activity (MTS assay) in TKI-resistant AR230R CML cells
Target Compound Data	IC50 = 17.4 µM (AR230R); IC50 = 19.1 µM (AR230, TKI-sensitive)
Comparator Or Baseline	SH-4-54: IC50 = 2.6 µM (AR230R); SH-5-07: IC50 = 7.0 µM (AR230R)
Quantified Difference	Stat3-IN-30 is 6.7-fold less potent than SH-4-54 and 2.5-fold less potent than SH-5-07 in AR230R cells
Conditions	MTS cell viability assay; AR230R (imatinib-resistant) and AR230 (imatinib-sensitive) CML cell lines

Why This Matters

Stat3-IN-30's defined position in the SAR series makes it suitable as a reference compound for medicinal chemistry optimization programs targeting improved pharmacokinetic properties, where its scaffold represents a specific LogP/potency trade-off that subsequent leads (e.g., AM-1-124) were designed to surpass.

• [1] Ali AM, Gómez-Biagi RF, Rosa DA, et al. Disarming an Electrophilic Warhead: Retaining Potency in Tyrosine Kinase Inhibitor (TKI)-Resistant CML Lines While Circumventing Pharmacokinetic Liabilities. ChemMedChem. 2016;11(8):850-861. doi:10.1002/cmdc.201600021. View Source

STAT3-DNA Binding vs. BP-1-102

Stat3-IN-30 (BP-5-087) inhibited STAT3-DNA binding activity as measured by electrophoretic mobility shift assay (EMSA), with functional selectivity demonstrated through its ability to reduce STAT3 nuclear transactivation in cell-based reporter assays [1]. Its close structural analog BP-1-102, which features a pentafluorophenyl substituent on the sulfonamide group (distinct from BP-5-087's substitution pattern), inhibits STAT3 DNA-binding activity with an IC50 of 6.8 ± 0.8 µM and binds STAT3 with a KD of 504 nM in surface plasmon resonance (SPR) assays [2]. The structural divergence between these two analogs—specifically the modification of the sulfonamide substituent—was designed to sterically block STAT3's interaction with phosphorylated tyrosine peptides, with Stat3-IN-30 demonstrating enhanced selectivity over related STAT family members compared to earlier-generation salicylic acid-based inhibitors [3].

DNA-Binding Activity

Class-level inference

BP-1-102 IC50 6.8 µM (EMSA)

Stat3-IN-30 phosphopeptide IC50 5.6 µM; BP-1-102 KD 504 nM (SPR)

Supports DNA-binding inhibition assay interpretation.

Functional validation in primary CML cells distinguishes Stat3-IN-30; HDX-MS epitope absent for BP-1-102.

Evidence Dimension	STAT3-DNA binding inhibition and STAT3 protein binding affinity
Target Compound Data	Stat3-IN-30 (BP-5-087): STAT3 phosphopeptide binding IC50 = 5.6 µM (FP assay); cellular transcriptional inhibition observed at low micromolar concentrations
Comparator Or Baseline	BP-1-102: STAT3-DNA binding IC50 = 6.8 ± 0.8 µM (EMSA); STAT3 binding KD = 504 nM (SPR); STAT3 phosphopeptide binding IC50 = 4.1 µM (FP assay)
Quantified Difference	BP-1-102 exhibits comparable or modestly higher potency in biochemical assays, but Stat3-IN-30 was explicitly validated in primary TKI-resistant CML patient cells—a functional validation not reported for BP-1-102
Conditions	In vitro FP assay (phosphopeptide competition), EMSA (DNA-binding), and SPR (direct binding); primary CML patient cell assays

Why This Matters

When selecting between closely related STAT3 inhibitors for CML research, Stat3-IN-30 offers distinct advantages in target engagement characterization (HDX-MS resolved epitope) and disease-relevant functional validation in primary patient cells that BP-1-102 lacks, despite their structural similarity.

• [1] Eiring AM, Page BDG, Kraft IL, et al. Combined STAT3 and BCR-ABL1 inhibition induces synthetic lethality in therapy-resistant chronic myeloid leukemia. Leukemia. 2015;29(3):586-597. doi:10.1038/leu.2014.245. View Source
• [2] Zhang X, Yue P, Page BDG, et al. Orally bioavailable small-molecule inhibitor of transcription factor Stat3 regresses human breast and lung cancer xenografts. Proc Natl Acad Sci USA. 2012;109(24):9623-9628. doi:10.1073/pnas.1121606109. View Source
• [3] Page BDG, Fletcher S, Yue P, et al. Identification of a non-phosphorylated, cell permeable, small molecule ligand for the Stat3 SH2 domain. Bioorg Med Chem Lett. 2011;21(18):5605-5609. doi:10.1016/j.bmcl.2011.06.083. View Source

In Vivo Pharmacodynamics in JAK2 V617F MPN Model

Stat3-IN-30 (BP-5-087) was evaluated in a murine model of JAK2 V617F-induced myeloproliferative neoplasms (MPN). Balb/c mice engrafted with JAK2 V617F-transduced bone marrow were treated with 25 mg/kg BP-5-087 by once-daily oral gavage for 40 days. Treatment resulted in a 41% reduction in spleen weight compared to vehicle-treated controls (p<0.05), demonstrating in vivo pharmacodynamic activity [1]. No toxicities were observed during the 40-day treatment period. However, post-study analysis revealed plasma concentrations below 1 µM, indicating that suboptimal oral bioavailability limited the magnitude of the in vivo response [1]. This contrasts with the more potent and bioavailable lead compound AM-1-124, which was subsequently developed from the same series and demonstrated improved half-life in CD-1 mice [2].

In Vivo PD

Cross-study comparable

41% spleen weight reduction vs. vehicle

25 mg/kg p.o., 40 days; JAK2 V617F MPN model

Supports in vivo PD model-response interpretation.

Oral bioavailability limitation reported; useful as reference for medicinal chemistry optimization.

Evidence Dimension	In vivo efficacy: spleen weight reduction in JAK2 V617F MPN murine model
Target Compound Data	Stat3-IN-30 (BP-5-087): 41% spleen weight reduction at 25 mg/kg oral gavage, 40-day treatment; plasma concentration <1 µM
Comparator Or Baseline	Vehicle control: no spleen weight reduction; AM-1-124 (optimized follow-up compound): improved half-life and 2-fold greater apoptosis induction in primary AML samples
Quantified Difference	41% spleen weight reduction vs. vehicle (p<0.05); AM-1-124 demonstrates improved pharmacokinetics but no direct in vivo head-to-head comparison published
Conditions	Balb/c mouse model; bone marrow transduced with JAK2 V617F-GFP; once-daily oral gavage; 40-day treatment period

Why This Matters

Stat3-IN-30 is one of the few STAT3 SH2 domain inhibitors with published in vivo efficacy data in a JAK2-driven MPN model, providing a validated starting point for preclinical pharmacology studies. Its characterized bioavailability limitation also makes it an informative reference compound for medicinal chemistry optimization programs.

• [1] Eiring AM, Page BDG, Kraft IL, et al. Design, Optimization, and Pre-Clinical Evaluation of Direct, Mechanism-Based STAT3 Inhibitors for Treating Myeloid Disorders. Blood. 2014;124(21):4816. doi:10.1182/blood.V124.21.4816.4816. View Source
• [2] Ali AM, Gómez-Biagi RF, Rosa DA, et al. Disarming an Electrophilic Warhead: Retaining Potency in Tyrosine Kinase Inhibitor (TKI)-Resistant CML Lines While Circumventing Pharmacokinetic Liabilities. ChemMedChem. 2016;11(8):850-861. doi:10.1002/cmdc.201600021. View Source

Selectivity for STAT3 over STAT1

Stat3-IN-30 (BP-5-087) was designed to achieve selectivity for STAT3 over the closely related STAT1 protein through specific substituent modifications. The pentafluorophenyl group on its sulfonamide moiety sterically occludes binding to the STAT1 SH2 domain, a selectivity mechanism termed 'selectivity by distraction' that has been computationally modeled for this inhibitor class [1]. The follow-on optimized compound AM-1-124, which retains a structurally related tetrafluorophenylsulfonamide group, demonstrated STAT3 protein affinity (Ki = 15 µM) with selectivity over STAT1 (Ki > 250 µM), representing a >16.7-fold selectivity window [2]. While the exact STAT1 Ki for Stat3-IN-30 has not been explicitly published in a peer-reviewed journal, the shared SH2 domain-targeting mechanism and structural rationale support class-level selectivity for STAT3 over STAT1 [1]. In contrast, the widely used STAT3 inhibitor Stattic (IC50 = 5.1 µM) has been reported to exhibit selectivity for STAT3 over STAT1, but its mechanism involves covalent modification of the STAT3 SH2 domain rather than reversible competitive binding, which introduces different off-target profiling considerations [3].

STAT3 vs STAT1 Selectivity

Class-level inference

Selectivity >16.7-fold (AM-1-124 series)

STAT3 Ki 15 µM; STAT1 Ki >250 µM; Stat3-IN-30 inferred from series

Supports STAT3 isoform selectivity review.

Reversible non-covalent mechanism vs. Stattic covalent binding; selectivity profile context-dependent.

Evidence Dimension	STAT3 vs. STAT1 selectivity (binding affinity ratio)
Target Compound Data	Stat3-IN-30 (BP-5-087): STAT3 SH2 domain FP IC50 = 5.6 µM; STAT1 selectivity inferred from structural modeling and SAR series data
Comparator Or Baseline	AM-1-124 (same series): STAT3 Ki = 15 µM; STAT1 Ki > 250 µM; selectivity ratio >16.7-fold. Stattic: STAT3 IC50 = 5.1 µM; selectivity over STAT1 reported but mechanism is covalent SH2 domain modification
Quantified Difference	Stat3-IN-30 series achieves >16.7-fold selectivity for STAT3 over STAT1 (based on AM-1-124 data); Stattic achieves selectivity via irreversible covalent mechanism
Conditions	In vitro FP assay (STAT3 SH2 domain); Ki determination for STAT1 and STAT3 proteins

Why This Matters

The reversible, non-covalent SH2 domain binding mechanism of Stat3-IN-30 provides a different selectivity and safety pharmacology profile compared to covalent STAT3 inhibitors like Stattic, which is relevant for studies where reversible target engagement is preferred for temporal control of STAT3 signaling.

• [1] Tiwari G, Bhatt P, Pandey P, et al. Selective Inhibition of STAT3 with Respect to STAT1: Insights from Molecular Dynamics and Ensemble Docking Simulations. J Chem Inf Model. 2016;56(8):1605-1618. doi:10.1021/acs.jcim.6b00206. View Source
• [2] Ali AM, Gómez-Biagi RF, Rosa DA, et al. Disarming an Electrophilic Warhead: Retaining Potency in Tyrosine Kinase Inhibitor (TKI)-Resistant CML Lines While Circumventing Pharmacokinetic Liabilities. ChemMedChem. 2016;11(8):850-861. doi:10.1002/cmdc.201600021. View Source
• [3] Schust J, Sperl B, Hollis A, Mayer TU, Berg T. Stattic: a small-molecule inhibitor of STAT3 activation and dimerization. Chem Biol. 2006;13(11):1235-1242. doi:10.1016/j.chembiol.2006.09.018. View Source

Stat3-IN-30 Application Scenarios

Overcoming TKI Resistance in Primary CML Cells

Stat3-IN-30 (BP-5-087) is directly validated in primary CML patient cells exhibiting BCR-ABL1 kinase-independent TKI resistance. At 1.0 µM, it restores TKI sensitivity to therapy-resistant CML progenitor cells, including leukemic stem cells [1]. This specific functional validation—demonstrated in short-term liquid culture, clonogenic, and long-term culture-initiating cell (LTC-IC) assays using primary patient samples—is not reported for most commercial STAT3 inhibitors. Researchers investigating the STAT3 dependency of TKI resistance in Philadelphia chromosome-positive leukemias should prioritize Stat3-IN-30 for ex vivo studies where clinical translatability of target engagement is critical.

SAR Reference for STAT3 SH2 Inhibitor Optimization

Stat3-IN-30 serves as a well-characterized reference point in the structure-activity relationship (SAR) landscape of salicylic acid-based STAT3 inhibitors. Its SH2 domain binding epitope has been precisely mapped via hydrogen-deuterium exchange mass spectrometry (68 peptides, 71% sequence coverage), providing atomic-level resolution of its binding interface [2]. Its cellular potency (IC50 = 17.4 µM in AR230R cells), calculated LogP (5.75), and in vivo bioavailability limitation (plasma concentration <1 µM at 25 mg/kg oral dose) are all quantitatively defined [3][4]. This comprehensive characterization makes Stat3-IN-30 an ideal benchmark compound against which newly synthesized analogs can be compared in medicinal chemistry optimization programs targeting improved pharmacokinetic properties.

JAK/STAT Pathway Studies in MPN

Stat3-IN-30 has demonstrated in vivo pharmacodynamic activity in a JAK2 V617F-driven MPN mouse model, producing a statistically significant 41% reduction in spleen weight compared to vehicle controls (p<0.05) after 40 days of oral dosing [3]. This positions Stat3-IN-30 as a tool compound for preclinical studies examining STAT3's role in MPN pathogenesis beyond JAK2 kinase inhibition alone. Its characterized bioavailability limitations also make it useful for establishing the minimum plasma exposure required for spleen size reduction in JAK2-driven disease models, informing target product profile development for next-generation STAT3 therapeutics.

Reversible vs. Covalent STAT3 Inhibition

Unlike Stattic, which inhibits STAT3 through covalent modification of the SH2 domain, Stat3-IN-30 acts through reversible, non-covalent competitive binding to the STAT3 phosphotyrosine peptide recognition pocket [1][5]. This mechanistic distinction is critical for studies requiring temporal control of STAT3 inhibition, where irreversible covalent modification may confound washout experiments or introduce cumulative off-target effects. Stat3-IN-30's selectivity profile, inferred from its chemical series (STAT3 vs. STAT1 Ki ratio >16.7-fold for analog AM-1-124), further supports its use in experiments designed to isolate STAT3-specific from STAT1-mediated transcriptional effects [4].

Application

Selection Property

Validation Focus

Primary CML cell TKI-resistance studies

STAT3 SH2 domain engagement

Sensitivity restoration endpoint context

STAT3 inhibitor medicinal chemistry optimization

Mapped SH2 binding epitope (HDX-MS)

SAR and ADME parameter review

JAK2 V617F MPN model studies

In vivo pharmacodynamic profile

Spleen weight reduction endpoint context

Reversible STAT3 inhibition studies

Non-covalent SH2 domain binding

Off-target and selectivity endpoint context

• [1] Eiring AM, Page BDG, Kraft IL, et al. Combined STAT3 and BCR-ABL1 inhibition induces synthetic lethality in therapy-resistant chronic myeloid leukemia. Leukemia. 2015;29(3):586-597. doi:10.1038/leu.2014.245. View Source
• [2] Eiring AM, Page BDG, Kraft IL, et al. Design, Optimization, and Pre-Clinical Evaluation of Direct, Mechanism-Based STAT3 Inhibitors for Treating Myeloid Disorders. Blood. 2014;124(21):4816. doi:10.1182/blood.V124.21.4816.4816. View Source
• [3] Ali AM, Gómez-Biagi RF, Rosa DA, et al. Disarming an Electrophilic Warhead: Retaining Potency in Tyrosine Kinase Inhibitor (TKI)-Resistant CML Lines While Circumventing Pharmacokinetic Liabilities. ChemMedChem. 2016;11(8):850-861. doi:10.1002/cmdc.201600021. View Source
• [4] Tiwari G, Bhatt P, Pandey P, et al. Selective Inhibition of STAT3 with Respect to STAT1: Insights from Molecular Dynamics and Ensemble Docking Simulations. J Chem Inf Model. 2016;56(8):1605-1618. doi:10.1021/acs.jcim.6b00206. View Source
• [5] Schust J, Sperl B, Hollis A, Mayer TU, Berg T. Stattic: a small-molecule inhibitor of STAT3 activation and dimerization. Chem Biol. 2006;13(11):1235-1242. doi:10.1016/j.chembiol.2006.09.018. View Source